Cas no 1370600-49-9 (4-Bromo-2-(1-methylethyl)benzenemethanol)

• Product Name: 4-Bromo-2-(1-methylethyl)benzenemethanol
• CAS No: 1370600-49-9
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD26045275
• CID: 4764489
• Update Time: 2026-02-26

4-Bromo-2-(1-methylethyl)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(1-methylethyl)benzenemethanol
• (4-Bromo-2-isopropylphenyl)methanol
• 4-Bromo-2-(1-methylethyl)benzenemethanol

• MDL： MFCD26045275
• Inchi： 1S/C10H13BrO/c1-7(2)10-5-9(11)4-3-8(10)6-12/h3-5,7,12H,6H2,1-2H3
• InChI Key： GHPCTQRGLFYLJM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CO)=C(C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 4-Bromo-2-(1-methylethyl)benzenemethanol

Chemical Profile of 4-Bromo-2-(1-methylethyl)benzenemethanol (CAS No. 1370600-49-9)

4-Bromo-2-(1-methylethyl)benzenemethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1370600-49-9, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic alcohols, characterized by a benzene ring substituted with a bromine atom at the fourth position and a hydroxymethyl group at the second position, alongside an isopropyl group at the first position. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The molecular structure of 4-Bromo-2-(1-methylethyl)benzenemethanol consists of a benzene core, which is a fundamental scaffold in organic chemistry due to its stability and reactivity. The presence of the bromine atom at the fourth position enhances its utility as a synthetic precursor, as bromine can be readily exchanged with other functional groups through various chemical transformations. The hydroxymethyl group at the second position introduces polarity to the molecule, facilitating interactions with biological targets. Additionally, the isopropyl group at the first position contributes to steric hindrance and influences the compound's overall shape and electronic properties.

In recent years, 4-Bromo-2-(1-methylethyl)benzenemethanol has been explored in several cutting-edge research areas. One notable application is in the synthesis of pharmacologically active compounds. The bromine substituent allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions enable the introduction of diverse functional groups, leading to the development of novel drugs targeting various therapeutic areas.

Moreover, 4-Bromo-2-(1-methylethyl)benzenemethanol has found utility in agrochemical research. Its structural motif is reminiscent of several natural products and bioactive molecules known for their insecticidal and fungicidal properties. Researchers have leveraged its framework to design and synthesize new compounds with enhanced efficacy and reduced environmental impact. The hydroxymethyl group provides a site for further derivatization, allowing chemists to fine-tune biological activity through structural modifications.

The compound's role in material science is also emerging as a promising avenue for innovation. The aromatic ring system and its substituents contribute to favorable electronic properties, making it a candidate for applications in organic electronics and photovoltaics. By incorporating 4-Bromo-2-(1-methylethyl)benzenemethanol into polymer matrices or as a monomer, scientists aim to develop materials with improved charge transport capabilities and stability.

Recent studies have highlighted the compound's potential in medicinal chemistry through its incorporation into drug-like scaffolds. For instance, derivatives of 4-Bromo-2-(1-methylethyl)benzenemethanol have been investigated for their antimicrobial properties. The combination of hydrophobicity provided by the aromatic ring and isopropyl group, along with hydrophilicity from the hydroxymethyl group, creates an optimal balance for interactions with biological targets such as enzymes and receptors. Preliminary computational studies suggest that certain derivatives exhibit inhibitory activity against target proteins involved in metabolic pathways relevant to human health.

The synthetic methodologies involving 4-Bromo-2-(1-methylethyl)benzenemethanol continue to evolve with advancements in catalytic systems and green chemistry principles. Researchers are increasingly employing transition-metal catalysis and solvent-free conditions to enhance reaction efficiency and minimize waste. These innovations not only improve yield but also align with sustainable chemistry practices, reducing the environmental footprint of synthetic processes.

Future directions for research on 4-Bromo-2-(1-methylethyl)benzenemethanol include exploring its role in drug discovery through high-throughput screening campaigns and structure-activity relationship (SAR) studies. By systematically modifying its substituents, scientists aim to identify new bioactive compounds with therapeutic potential. Additionally, investigating its behavior under various reaction conditions may uncover novel synthetic pathways that could be applied to other challenging transformations.

In conclusion, 4-Bromo-2-(1-methylethyl)benzenemethanol (CAS No. 1370600-49-9) represents a versatile building block with broad applications across multiple scientific disciplines. Its unique structural features make it indispensable in pharmaceutical synthesis, agrochemical development, and material science innovation. As research continues to uncover new possibilities for this compound, its significance in advancing chemical science is undeniable.